![molecular formula C22H19N5O2 B2455032 N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)-3-phenyl-1H-pyrazole-5-carboxamide CAS No. 1319128-95-4](/img/structure/B2455032.png)
N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)-3-phenyl-1H-pyrazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)-3-phenyl-1H-pyrazole-5-carboxamide, also known as OP3P, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.
Scientific Research Applications
Synthesis and Reactivity
The scientific research applications of N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)-3-phenyl-1H-pyrazole-5-carboxamide, and related compounds, primarily focus on their synthesis and reactivity, aiming to develop novel heterocyclic compounds with potential biological activities. A study by Ledenyova et al. (2018) explored the reaction of ethyl 4-(chloromethyl)pyrazolo[5,1-c][1,2,4]triazine-3-carboxylates with thiourea, revealing an ANRORC rearrangement mechanism and forming N-{5-(4-oxo-8-phenyl-1,4-dihydropyrazolo[5,1-c][1,2,4]-triazin-3-yl)-1,3-triazol-2-yl}formamides, a process significant for creating complex structures with potential for further biological evaluation (Ledenyova et al., 2018).
Antiviral and Anticancer Properties
Moreover, research into the synthesis of benzamide-based 5-aminopyrazoles and their fused heterocycles by Hebishy et al. (2020) demonstrated remarkable antiavian influenza virus activity, showcasing the therapeutic potential of such compounds against viral infections. The study highlighted eight compounds with significant antiviral activities, emphasizing the importance of structural modifications for enhancing biological efficacy (Hebishy et al., 2020).
Antimicrobial and Antioxidant Effects
In addition to antiviral activity, the antimicrobial and antioxidant properties of novel pyrazole derivatives have been investigated. A study by Saundane and Manjunatha (2016) on the synthesis of 2-oxo-6-phenyl-2-yl-4-(2′-phenyl-5′-substituted 1H-indol-3′-yl)-1,2-dihydro pyridin-3-carbonitriles and their derivatives found that these compounds exhibited significant to moderate antimicrobial activity, demonstrating their potential as lead compounds for the development of new antimicrobial agents (Saundane & Manjunatha, 2016).
Nematocidal Evaluation
Research on the nematocidal evaluation of novel 3-(trifluoromethyl)-1H-pyrazole-4-carboxamide derivatives by Zhao et al. (2017) revealed that while these compounds had weak fungicidal activity, some exhibited good nematocidal activity against M. incognita, suggesting a potential application in agriculture as nematocidal agents (Zhao et al., 2017).
properties
IUPAC Name |
N-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]-3-phenyl-1H-pyrazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19N5O2/c28-21-12-11-18(16-7-3-1-4-8-16)26-27(21)14-13-23-22(29)20-15-19(24-25-20)17-9-5-2-6-10-17/h1-12,15H,13-14H2,(H,23,29)(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTMACGGWZXOAPP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNC(=O)C3=CC(=NN3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)-3-phenyl-1H-pyrazole-5-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.